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Compound of Interest

Compound Name: Copper(ll) tartrate hydrate

Cat. No.: B15546573

Essential Safety and Handling Guide for
Copper(ll) Tartrate Hydrate

This guide provides immediate and essential safety protocols for laboratory professionals
handling Copper(ll) tartrate hydrate. Adherence to these procedures is critical for ensuring
personal safety and proper disposal.

Personal Protective Equipment (PPE)

When handling Copper(ll) tartrate hydrate, a comprehensive approach to personal protection
IS necessary to minimize exposure risks. The following table summarizes the required PPE.
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Personal Protective

Body Part . Standard/Specification
Equipment
Chemical safety goggles or OSHA 29 CFR 1910.133 or
Eyes/Face
eyeglasses European Standard EN166[1]
_ _ Manufacturer's
_ Appropriate protective gloves _
Skin . recommendation for copper
(e.g., nitrile)
compounds

Protective clothing to prevent ]
Body ) Daily change recommended[2]
skin exposure

NIOSH/MSHA or European Required when ventilation is
Respiratory Standard EN 149 approved inadequate or exposure limits
respirator may be exceeded[1]

Operational Plan: Step-by-Step Handling Procedure

A systematic workflow is crucial for the safe handling of Copper(ll) tartrate hydrate, from initial
preparation to the conclusion of the experimental work.

1. Preparation:
o Ensure that an eyewash station and safety shower are readily accessible.[1]

o Work in a well-ventilated area, preferably within a chemical fume hood, to keep airborne
concentrations low.[1]

o Before starting, confirm you are trained on the proper handling and storage of Copper(ll)
tartrate.[3]

o Put on all required personal protective equipment as detailed in the table above.[1]
2. Handling:
» Avoid generating dust when handling the solid, crystalline powder.[1]

¢ Minimize contact with eyes, skin, and clothing.[1]
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e Do not eat, smoke, or drink in the area where the chemical is handled, processed, or stored.

[3]
e Wash hands thoroughly after handling the substance.[1]
3. In Case of a Spill:
o Evacuate personnel who are not wearing protective equipment from the spill area.[3]

o For powdered material, carefully vacuum or sweep it up and place it into a sealed, suitable
disposal container.[1][3]

o Ventilate the area of the spill and wash it down after the material has been collected.[3]
4. Emergency First Aid:

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

o Skin Contact: Remove contaminated clothing and shoes. Flush the skin with plenty of water
for at least 15 minutes. Get medical aid if irritation develops or persists.[1]

e Ingestion: Do not induce vomiting. Wash out the mouth with water and seek immediate
medical aid.[1]

¢ Inhalation: Remove the individual from exposure to fresh air immediately. If breathing is
difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical
attention.[1]

Disposal Plan

Proper disposal of Copper(ll) tartrate hydrate is essential to prevent environmental
contamination and ensure regulatory compliance.

o Collect waste material in a suitable, sealed container.[1][3]

It may be necessary to dispose of Copper(ll) tartrate as hazardous waste.[3]
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» Contact your state's Department of Environmental Protection (DEP) or the regional office of
the Environmental Protection Agency (EPA) for specific disposal recommendations.[3]

e Do not allow the chemical to enter drains or waterways.[4][5]

Quantitative Exposure Limits

The following table outlines the occupational exposure limits for copper compounds.

Organization Exposure Limit (as Cu) Notes

REL also applies to other
1 mg/m3 TWA (for dusts and
NIOSH ) copper compounds, except
mists)
Copper fume.[2]

PEL also applies to other
1 mg/m3 TWA (for dusts and
OSHA ] copper compounds, except
mists)
copper fume.[2]

TWA: Time-Weighted Average

Experimental Workflow Diagram

The following diagram illustrates the logical flow for the safe handling of Copper(ll) tartrate
hydrate.
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Safe Handling Workflow for Copper(ll) Tartrate Hydrate

Preparation Emergency Procedures

Verify accessible eyewash station and safety shower

'

Work in a well-ventilated area (fume hood)

'

Don appropriate Personal Protective Equipment (PPE)|

Exposure Occurs

Evacuate, contain, and clean up spill| |Administer appropriate first aid and seek medical attention

Hanglin
A4 €

Handle with care to avoid dust generation

'

Avoid contact with skin, eyes, and clothing

Post-Handling

Wash hands thoroughly

Store in a cool, dry, well-ventilated area

DisE 'osal

Collect waste in a sealed container

.

Dispose of as hazardous waste per regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of Copper(ll) tartrate hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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